Cas no 27678-09-7 (3-Pyridinebutanenitrile)

• Product Name: 3-Pyridinebutanenitrile
• CAS No: 27678-09-7
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 251354
• PubChem ID: 13557524
• Update Time: 2025-04-19

3-Pyridinebutanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinebutanenitrile
• 4-pyridin-2-yl-butyronitrile
• 4-pyridin-3-ylbutanenitrile
• 4-pyridine-3-yl-butyronitrile
• 3-Pyridinebutyronitrile(8CI)
• 4-(Pyridin-3-yl)butyronitrile
• 27678-09-7
• 4-(PYRIDIN-3-YL)BUTANENITRILE
• 4-(3-pyridyl)butyronitrile
• FT-0765617
• 4-Pyridin-3-yl-butyronitrile
• SCHEMBL5724954
• KPISTRILDWVIKF-UHFFFAOYSA-N
• DTXSID10543791
• AKOS006293121

• Inchi： 1S/C9H10N2/c10-6-2-1-4-9-5-3-7-11-8-9/h3,5,7-8H,1-2,4H2
• InChI Key： KPISTRILDWVIKF-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)CCCC#N

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68